![molecular formula C11H22 B1231593 (4E)-7-methyldec-4-ene](/img/structure/B1231593.png)
(4E)-7-methyldec-4-ene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4E)-7-methyldec-4-ene is an alkene that is (4E)-dec-4-ene with a methyl group at position 7. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
This compound belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds.
Scientific Research Applications
Catalysis and Green Chemistry : A study by Shieh, Dell, and Repic (2001) discusses 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst in methylation reactions, which could be relevant for compounds like "(4E)-7-methyldec-4-ene" in green chemistry applications (Shieh, Dell, & Repic, 2001).
Chemical Transformations in Sediments : Wolff, Lamb, and Maxwell (1986) studied the diagenesis of 4-methyl sterenes, providing insights into the transformations of similar methylated compounds in sedimentary environments, which could be relevant to "this compound" (Wolff, Lamb, & Maxwell, 1986).
Ene Reactions with Singlet Oxygen : The study of ene reactions of singlet oxygen with alkenes by Singleton et al. (2003) could provide a theoretical framework for understanding reactions of compounds like "this compound" (Singleton et al., 2003).
Heteropoly Acid Catalysis : Anjibabu et al. (2013) discuss heteropoly acid catalysis in synthesizing 3-oxabicyclo[3.3.1]non-7-ene derivatives, which may be relevant for understanding catalytic processes involving compounds like "this compound" (Anjibabu et al., 2013).
Catalysis for Esterification : Shieh, Dell, and Repič (2002) describe the use of DBU in the esterification of carboxylic acids, which might be applicable to reactions involving "this compound" (Shieh, Dell, & Repič, 2002).
Oxide System Properties : Cutrufello et al. (2002) explore the acid-base properties of various oxides, which could inform the chemical behavior of compounds like "this compound" in the presence of these oxides (Cutrufello et al., 2002).
properties
Molecular Formula |
C11H22 |
---|---|
Molecular Weight |
154.29 g/mol |
IUPAC Name |
(E)-7-methyldec-4-ene |
InChI |
InChI=1S/C11H22/c1-4-6-7-8-10-11(3)9-5-2/h7-8,11H,4-6,9-10H2,1-3H3/b8-7+ |
InChI Key |
LSQRJOWUMYWNHV-BQYQJAHWSA-N |
Isomeric SMILES |
CCC/C=C/CC(C)CCC |
SMILES |
CCCC=CCC(C)CCC |
Canonical SMILES |
CCCC=CCC(C)CCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.